![molecular formula C17H17Cl2N3O3 B2493979 1-(2-(4-Ethylphenoxy)acetyl)-4-(2,3-dichlorophenyl)semicarbazide CAS No. 893331-99-2](/img/structure/B2493979.png)
1-(2-(4-Ethylphenoxy)acetyl)-4-(2,3-dichlorophenyl)semicarbazide
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Description
1-(2-(4-Ethylphenoxy)acetyl)-4-(2,3-dichlorophenyl)semicarbazide, also known as EMD-1214063, is a small molecule inhibitor of the enzyme poly(ADP-ribose) polymerase (PARP). PARP is involved in repairing DNA damage and is overactive in some cancer cells, making it a potential target for cancer therapy.
Scientific Research Applications
- EACS exhibits promising anticancer activity. Researchers have investigated its effects on various cancer cell lines, including breast, lung, and colon cancer. Mechanistic studies suggest that EACS may interfere with cell cycle progression, induce apoptosis, and inhibit tumor growth .
- EACS has demonstrated anti-inflammatory properties. It modulates key inflammatory pathways, such as NF-κB and COX-2, which play crucial roles in immune responses. This makes EACS a potential candidate for developing novel anti-inflammatory drugs .
- Studies have explored EACS as a potential antimicrobial agent. It shows activity against both Gram-positive and Gram-negative bacteria. Researchers are investigating its mode of action and potential applications in treating infections .
- EACS has been investigated for its neuroprotective effects. Animal studies suggest that it may protect neurons from oxidative stress, inflammation, and excitotoxicity. Researchers are exploring its use in neurodegenerative diseases like Alzheimer’s and Parkinson’s .
- EACS has shown promise in cardiovascular research. It may have vasodilatory effects, reduce blood pressure, and improve endothelial function. These properties make it relevant for conditions like hypertension and atherosclerosis .
- Some studies indicate that EACS could be beneficial in managing metabolic syndrome and diabetes. It may enhance insulin sensitivity, regulate glucose metabolism, and reduce oxidative stress. Further investigations are ongoing .
Anticancer Properties
Anti-Inflammatory Effects
Antimicrobial Activity
Neuroprotective Potential
Cardiovascular Applications
Metabolic Syndrome and Diabetes
properties
IUPAC Name |
1-(2,3-dichlorophenyl)-3-[[2-(4-ethylphenoxy)acetyl]amino]urea |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H17Cl2N3O3/c1-2-11-6-8-12(9-7-11)25-10-15(23)21-22-17(24)20-14-5-3-4-13(18)16(14)19/h3-9H,2,10H2,1H3,(H,21,23)(H2,20,22,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QSAWCAXBEAZMJA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC=C(C=C1)OCC(=O)NNC(=O)NC2=C(C(=CC=C2)Cl)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H17Cl2N3O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
382.2 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-(2-(4-Ethylphenoxy)acetyl)-4-(2,3-dichlorophenyl)semicarbazide |
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